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Compound of Interest

Compound Name: myristoyl-Gly-His-Lys-OH

Cat. No.: B12384252

Get Quote

Executive Technical Summary
Myristoyl-Gly-His-Lys-OH (Myr-GHK) represents a lipophilized derivative of the human

matrikine GHK (glycyl-L-histidyl-L-lysine). While native GHK is a potent modulator of tissue

remodeling and collagen synthesis, its hydrophilicity (LogP < -2.0) limits transdermal

bioavailability.[1] The covalent attachment of a 14-carbon myristoyl chain to the N-terminus

alters the physicochemical profile, shifting the molecule from a water-soluble copper chelator to

an amphiphilic permeant.

Critical SAR Insight: The N-terminal myristoylation functionally abolishes the high-affinity

copper(II) binding site characteristic of native GHK. Consequently, Myr-GHK functions primarily

as a pro-drug delivery system. It leverages the lipid tail for stratum corneum penetration, after

which cutaneous esterases/amidases must cleave the myristoyl group to release the active

GHK moiety, restoring its capacity to coordinate copper and activate tissue repair pathways.

Chemical Architecture & SAR Analysis
The GHK Core vs. Myr-GHK Modification
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The biological activity of GHK relies on its ability to form a stable complex with Cu(II) ions. This

coordination geometry is strictly defined by the N-terminal amine, the amide nitrogen of the

peptide backbone, and the imidazole nitrogen of Histidine.

Feature Native GHK (Gly-His-Lys)
Myristoyl-GHK (Myr-Gly-
His-Lys)

Molecular Weight ~340.4 Da ~550.8 Da

Lipophilicity (LogP) < -2.5 (Highly Hydrophilic) > 2.0 (Lipophilic/Amphiphilic)

N-Terminus
Free Primary Amine (

)
Amide-linked Myristoyl Group

Cu(II) Binding
High Affinity (

)
Abolished / Non-Specific

Permeability Paracellular (Low efficiency) Transcellular (High efficiency)

The Copper Coordination Paradox
The classic GHK-Cu complex adopts a square-planar or square-pyramidal geometry. The N-

terminal amine acts as the primary anchor.

Mechanism of Loss: In Myr-GHK, the N-terminal nitrogen is acylated. It loses its basicity and

its lone pair is delocalized into the carbonyl of the myristoyl amide bond. It can no longer

coordinate Cu(II) effectively.

Biological Consequence: Myr-GHK itself is inactive regarding copper transport. Its efficacy

depends entirely on the rate of enzymatic hydrolysis in vivo.

Visualization of Structural Impact
The following diagram illustrates the loss of the copper coordination site upon myristoylation.
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Caption: Comparison of the active GHK-Cu coordination sphere vs. the sterically and

chemically blocked N-terminus of Myr-GHK.

Mechanistic Pathways: The Prodrug Hypothesis
Myr-GHK functions through a "Penetrate-and-Cleave" mechanism. The lipid tail drives the

peptide into the lipid bilayers of the Stratum Corneum. Once in the viable epidermis, ubiquitous

esterases and acyl-peptide hydrolases cleave the amide bond, releasing free GHK.

Pathway Diagram
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Caption: The activation pathway of Myr-GHK. Lipophilicity enables entry; enzymatic hydrolysis

restores activity.

Advanced Experimental Protocols
To validate the SAR and efficacy of Myr-GHK, the following self-validating protocols are

recommended. These protocols control for the specific variables of solubility and enzymatic

activation.

Synthesis of Myr-GHK (Solid Phase)
Objective: Synthesize high-purity (>98%) Myr-GHK using Fmoc chemistry. Rationale: Direct N-

acylation on resin prevents side reactions and simplifies purification.

Resin Loading: Use Fmoc-Lys(Boc)-Wang Resin (Loading 0.3–0.8 mmol/g). Swell in DMF for

30 min.

Peptide Assembly:

Deprotect Fmoc (20% Piperidine/DMF).

Couple Fmoc-His(Trt)-OH (3 eq) using HBTU/DIEA.

Couple Fmoc-Gly-OH (3 eq).

Myristoylation (Critical Step):

Deprotect the N-terminal Fmoc of Glycine.

Dissolve Myristic Acid (5 eq) in DMF/DCM (1:1) to ensure solubility.

Activate with DIC/HOBt (5 eq) for 10 min before adding to resin.

React for 2–4 hours (double coupling recommended due to lipid steric hindrance).

Cleavage: Treat resin with TFA/TIS/H2O (95:2.5:2.5) for 2 hours. The high acid concentration

ensures removal of the Trt group from Histidine.
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Purification: Precipitate in cold diethyl ether. Purify via RP-HPLC (C18 column). Note: Myr-

GHK will elute at a much higher % Acetonitrile than native GHK due to the lipid tail.

Permeability & Activation Assay (Franz Diffusion Cell)
Objective: Quantify skin penetration and conversion rate to free GHK.

Membrane: Use excised human skin or Strat-M® synthetic membrane.

Donor Phase: 1% Myr-GHK in a cosmetic vehicle (e.g., propylene glycol/water).

Receptor Phase: PBS (pH 7.4) containing 0.1% Azide.

Sampling: Collect receptor fluid at 2, 4, 8, 12, and 24 hours.

Analysis (HPLC-MS):

Analyze receptor fluid for both Myr-GHK (intact) and GHK (hydrolyzed).

Self-Validation Check: If using fresh skin, you should detect free GHK in the receptor fluid

due to skin esterase activity. If using synthetic membrane, you should only detect Myr-

GHK.

Efficacy Validation: Pro-Collagen I ELISA
Objective: Confirm that Myr-GHK stimulates collagen synthesis in fibroblasts.

Cell Culture: Human Dermal Fibroblasts (HDFa) in DMEM.

Treatment:

Control: Vehicle.

Positive Control: GHK-Cu (1 nM - 10 nM).

Test: Myr-GHK (10 nM - 1

M).
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Incubation: 48 hours.

Assay: Collect supernatant and quantify Pro-Collagen Type I C-Peptide (PIP) via ELISA.

Data Normalization: Normalize to total protein content (BCA Assay) to rule out proliferation

artifacts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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OH: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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